N'-(2-hydroxy-3-methoxybenzylidene)-2,5-dimethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H18N2O6S/c1-22-12-7-8-13(23-2)15(9-12)25(20,21)18-17-10-11-5-4-6-14(24-3)16(11)19/h4-10,18-19H,1-3H3/b17-10-
• InChI Key: CRYDUOFGEHOFET-YVLHZVERSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NN=CC2=C(C(=CC=C2)OC)O
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N/N=C\C2=C(C(=CC=C2)OC)O
• Molecular Formula: C16H18N2O6S
• Molecular Weight: 366.4 g/mol

Description

N'-(2-hydroxy-3-methoxybenzylidene)-2,5-dimethoxybenzenesulfonohydrazide, commonly known as HMBHS, is a chemical compound that has been the subject of research in recent years. The compound has attracted the attention of researchers due to its potential applications in the field of medicine. In

Mechanism of Action

The mechanism of action of HMBHS is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and apoptosis. It may also act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
HMBHS has been shown to have several biochemical and physiological effects. It can reduce inflammation and oxidative stress, which are implicated in the development of various diseases. It can also reduce the growth of cancer cells and induce apoptosis. Furthermore, it can protect the liver from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using HMBHS in lab experiments is its low toxicity. It has been shown to be safe for use in animal models, even at high doses. Furthermore, it is easy to synthesize and purify, making it a cost-effective compound for research purposes. However, one of the limitations of using HMBHS is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on HMBHS. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Further studies are needed to determine its efficacy in vivo and to elucidate its mechanism of action. Another area of interest is the development of new synthesis methods for HMBHS, which may improve its solubility and increase its potential for use in clinical settings. Additionally, studies are needed to explore the safety and toxicity of HMBHS in humans.

Synthesis Methods

HMBHS can be synthesized through a simple reaction between 2-hydroxy-3-methoxybenzaldehyde and 2,5-dimethoxybenzenesulfonylhydrazide. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, and the resulting product is purified through recrystallization.

Scientific Research Applications

HMBHS has been studied for its potential use as a therapeutic agent for various diseases. It has been shown to have antioxidant, anti-inflammatory, and anticancer properties. In vitro studies have demonstrated that HMBHS can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Furthermore, it has been shown to have a protective effect on the liver and can reduce the damage caused by oxidative stress.